Cas no 1022-66-8 (3-phenyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 3-phenyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1022-66-8
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• MDL: MFCD09040531
• CID: 117377
• PubChem ID: 13836253
• Update Time: 2025-05-25

3-phenyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,3,4-dihydro-3-phenyl-
• 3-phenyl-3,4-dihydro-1H-quinolin-2-one
• 3-PHENYL-3,4-DIHYDROQUINOLIN-2(1H)-ONE
• 3,4-dihydro-3-phenylcarbostyril
• 3-phenyl-1,2,3,4-tetrahydro-2-quinolone
• 3-Phenyl-3,4-dihydro-1H-chinolin-2-on
• 3-Phenyl-3,4-dihydro-carbostyril
• AC1Q6GR4
• AG-D-10978
• AGN-PC-00JC7D
• CTK4A0882
• EN300-27155
• SureCN5668502
• T5817515
• 3-phenyl-1,2,3,4-tetrahydroquinolin-2-one
• DTXSID80550811
• SCHEMBL5668502
• 3-Phenyl-3,4-dihydrocarbostyril
• AKOS022346455
• CS-0244063
• BAA02266
• 2(1H)-Quinolinone, 3,4-dihydro-3-phenyl-, (+)-
• Z235345513
• 2(1H)-Quinolinone, 3,4-dihydro-3-phenyl-
• 1022-66-8

• MDL： MFCD09040531
• Inchi： 1S/C15H13NO/c17-15-13(11-6-2-1-3-7-11)10-12-8-4-5-9-14(12)16-15/h1-9,13H,10H2,(H,16,17)
• InChI Key： WIGSEVPKWYDXGT-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 223.09979
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.05010

Additional information on 3-phenyl-1,2,3,4-tetrahydroquinolin-2-one

Comprehensive Overview of 3-phenyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1022-66-8): Properties, Applications, and Research Insights

3-phenyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1022-66-8) is a heterocyclic organic compound with a molecular formula of C15H13NO. This compound belongs to the tetrahydroquinoline family, which has garnered significant attention in pharmaceutical and material science research due to its versatile structural framework. The presence of a phenyl group at the 3-position and a ketone functionality at the 2-position makes it a valuable intermediate for synthesizing bioactive molecules and functional materials.

In recent years, the demand for tetrahydroquinoline derivatives like 3-phenyl-1,2,3,4-tetrahydroquinolin-2-one has surged, driven by their potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for central nervous system (CNS) therapeutics and anticancer agents. The compound's unique scaffold allows for structural modifications, enabling the development of novel small-molecule inhibitors targeting specific enzymes or receptors. This aligns with the growing trend of precision medicine and personalized therapeutics, which dominate current biomedical discussions.

From a synthetic chemistry perspective, CAS No. 1022-66-8 is often utilized in multicomponent reactions (MCRs) and catalytic hydrogenation processes. Its stability under various reaction conditions makes it a preferred choice for constructing complex heterocycles. Notably, the compound's chiral center at the 3-position has sparked interest in asymmetric synthesis, a hot topic in green chemistry and sustainable pharmaceutical manufacturing. These attributes resonate with the industry's shift toward atom-economical and environmentally friendly methodologies.

The material science community has also explored 3-phenyl-1,2,3,4-tetrahydroquinolin-2-one for its photophysical properties. Its conjugated system exhibits potential in organic light-emitting diodes (OLEDs) and fluorescent probes, addressing the rising demand for energy-efficient displays and bioimaging tools. This intersection of chemistry and nanotechnology answers frequently searched queries about "organic compounds for optoelectronics" and "small molecules in biomedical imaging."

Analytical characterization of CAS No. 1022-66-8 typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure purity and structural integrity, critical for reproducibility in research—a concern frequently highlighted in academic forums and QA platforms. The compound's crystalline form has been studied via X-ray diffraction, providing insights into its supramolecular interactions, a subject of interest for crystal engineering enthusiasts.

In conclusion, 3-phenyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 1022-66-8) exemplifies the convergence of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications cater to trending scientific inquiries, from "drug design scaffolds" to "organic semiconductor materials." As research progresses, this compound is poised to remain a focal point in interdisciplinary innovation.